![molecular formula C21H26N2O2 B5668585 2-(3-ethylphenoxy)-N-[4-(1-piperidinyl)phenyl]acetamide](/img/structure/B5668585.png)
2-(3-ethylphenoxy)-N-[4-(1-piperidinyl)phenyl]acetamide
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Overview
Description
Synthesis Analysis
The synthesis of N-phenoxypropylacetamide derivatives, including compounds similar to 2-(3-ethylphenoxy)-N-[4-(1-piperidinyl)phenyl]acetamide, involves complex chemical processes aimed at introducing specific functional groups to achieve desired pharmacological properties. Ueda et al. (1990) outlined a method for preparing N-phenoxypropylacetamide derivatives tested for antiulcer activity, revealing insights into the synthesis strategies for such compounds (Ueda et al., 1990).
Molecular Structure Analysis
The molecular structure of compounds within this chemical class plays a crucial role in their biological activity. Sharma et al. (2018) synthesized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and performed a molecular docking analysis to evaluate its anticancer activity, showcasing the importance of structural features in drug design (Sharma et al., 2018).
Chemical Reactions and Properties
The chemical reactivity and properties of 2-(3-ethylphenoxy)-N-[4-(1-piperidinyl)phenyl]acetamide derivatives are influenced by their functional groups and molecular framework. Khalid et al. (2014) explored the synthesis and biological activity of N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives, highlighting the chemical reactions these compounds undergo and their significance in medicinal chemistry (Khalid et al., 2014).
Physical Properties Analysis
Understanding the physical properties of these compounds, such as solubility, melting point, and crystal structure, is crucial for drug formulation and delivery. Khan et al. (2013) reported on the synthesis and molecular structure of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl) acrylate, providing valuable information on the physical characteristics important for pharmaceutical development (Khan et al., 2013).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards other chemicals, determine the pharmacokinetics and pharmacodynamics of these compounds. Research by Magadum and Yadav (2018) on the chemoselective acetylation of 2-aminophenol underscores the relevance of chemical properties in the synthesis and potential therapeutic applications of acetamide derivatives (Magadum & Yadav, 2018).
properties
IUPAC Name |
2-(3-ethylphenoxy)-N-(4-piperidin-1-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-2-17-7-6-8-20(15-17)25-16-21(24)22-18-9-11-19(12-10-18)23-13-4-3-5-14-23/h6-12,15H,2-5,13-14,16H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAHUZLWSEAYFDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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